2-(3-Methoxyphenoxy)aniline
Cat. No. B1640993
M. Wt: 215.25 g/mol
InChI Key: ZEGAONSJZMMFGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07384967B2
Procedure details
2-(3-Methoxyphenoxy)-1-nitrobenzene (0.84 g, 69%) was prepared from 3-methoxyphenol (0.68 g, 5.5 mmol) and 1-fluoro-2-nitrobenzene (0.71 g, 5.0 mmol) following the general procedure A. This was reduced to 2-(3-methoxyphenoxy)aniline (0.51 g, 70%) following general procedure B. N-[2-(3-Methoxyphenoxy)phenyl]-N′-(thiazol-2-yl)urea (136 mg, 68%) was prepared from 2-(3-methoxyphenoxy)aniline (108 mg, 0.5 mmol) and 2-aminothiazole (60 mg, 0.6 mmol) following the general procedure D.
Yield
69%
Yield
68%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([OH:9])[CH:6]=[CH:7][CH:8]=1.F[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[N+:17]([O-:19])=[O:18].[CH3:20][O:21][C:22]1[CH:23]=[C:24]([CH:33]=[CH:34][CH:35]=1)[O:25][C:26]1[CH:32]=[CH:31][CH:30]=[CH:29][C:27]=1[NH2:28].[NH2:36][C:37]1[S:38][CH:39]=[CH:40][N:41]=1>>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:6]=[CH:7][CH:8]=1)[O:9][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[N+:17]([O-:19])=[O:18].[CH3:20][O:21][C:22]1[CH:23]=[C:24]([CH:33]=[CH:34][CH:35]=1)[O:25][C:26]1[CH:32]=[CH:31][CH:30]=[CH:29][C:27]=1[NH:28][C:5]([NH:36][C:37]1[S:38][CH:39]=[CH:40][N:41]=1)=[O:9]
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Inputs
Step One
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Name
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Quantity
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0.68 g
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Type
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reactant
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Smiles
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COC=1C=C(C=CC1)O
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Name
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Quantity
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0.71 g
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Type
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reactant
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Smiles
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FC1=C(C=CC=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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108 mg
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Type
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reactant
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Smiles
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COC=1C=C(OC2=C(N)C=CC=C2)C=CC1
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Name
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Quantity
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60 mg
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Type
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reactant
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Smiles
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NC=1SC=CN1
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Step Three
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Name
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Quantity
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0.51 g
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Type
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reactant
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Smiles
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COC=1C=C(OC2=C(N)C=CC=C2)C=CC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC=1C=C(OC2=C(C=CC=C2)[N+](=O)[O-])C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.84 g | |
| YIELD: PERCENTYIELD | 69% |
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Name
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|
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Type
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product
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Smiles
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COC=1C=C(OC2=C(C=CC=C2)NC(=O)NC=2SC=CN2)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 136 mg | |
| YIELD: PERCENTYIELD | 68% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
